molecular formula C16H19NO B8622870 4-{2-[4-(Methylamino)phenyl]propan-2-yl}phenol CAS No. 17951-79-0

4-{2-[4-(Methylamino)phenyl]propan-2-yl}phenol

Cat. No. B8622870
CAS RN: 17951-79-0
M. Wt: 241.33 g/mol
InChI Key: DVQBMNIEJBUJQZ-UHFFFAOYSA-N
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Description

4-{2-[4-(Methylamino)phenyl]propan-2-yl}phenol is a useful research compound. Its molecular formula is C16H19NO and its molecular weight is 241.33 g/mol. The purity is usually 95%.
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properties

CAS RN

17951-79-0

Product Name

4-{2-[4-(Methylamino)phenyl]propan-2-yl}phenol

Molecular Formula

C16H19NO

Molecular Weight

241.33 g/mol

IUPAC Name

4-[2-[4-(methylamino)phenyl]propan-2-yl]phenol

InChI

InChI=1S/C16H19NO/c1-16(2,13-6-10-15(18)11-7-13)12-4-8-14(17-3)9-5-12/h4-11,17-18H,1-3H3

InChI Key

DVQBMNIEJBUJQZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=CC=C(C=C1)NC)C2=CC=C(C=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-methylaniline (20 g) was added to 50 g of a mixture of alkenyl phenols and phenol obtained by the alkali cleavage of bisphenol A (consisting of 47.7% of phenol, 1.4% of p-isopropyl phenol, 1.1% of bisphenol A, 21.4% of p-isopropyl phenol monomer, 4.8% of a linear dimer of p-isopropenyl phenol, 4.4% of a linear trimer and higher polymers of p-isopropenyl phenol, and 19.2% of other compounds) (1.62 moles of N-methylaniline per mole of the p-isopropenyl phenol monomeric unit). The mixture was stirred at 170° C. Then, 0.8 g of the catalyst solution prepared in Example 1 (0.0026 mole of catalyst per mole of the p-isopropenyl phenol monomeric unit) was added, and the reaction was performed for 3 hours. Gas-chromatographic analysis of the reaction mixture showed that 0.98 g of bisphenol A and 25.4 g (yield 92%) of 2-(4'-hydroxyphenyl)-2-(4'-methylaminophenyl)-propane having a melting point of 135.5° to 137° C. were formed.
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